Cas no 1256355-59-5 (4-chloro-1h-indole-2-boronic acid)

4-chloro-1h-indole-2-boronic acid structure
1256355-59-5 structure
Product Name:4-chloro-1h-indole-2-boronic acid
CAS No:1256355-59-5
MF:C8H7BClNO2
MW:195.410681009293
MDL:MFCD11506061
CID:828681
PubChem ID:53216738
Update Time:2025-04-19

4-chloro-1h-indole-2-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-1H-indol-2-yl)boronic acid
    • 4-CHLORO-1H-INDOLE-2-BORONIC ACID
    • X1951
    • 4-chloro-1h-indole-2-boronic acid
    • MDL： MFCD11506061
    • Inchi： 1S/C8H7BClNO2/c10-6-2-1-3-7-5(6)4-8(11-7)9(12)13/h1-4,11-13H
    • InChI Key： ZZGLBGIEHZTTTH-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1C=C(B(O)O)N2

Computed Properties

  • Exact Mass: 195.02600
  • Monoisotopic Mass: 195.0258363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.25000
  • LogP: 0.50110

4-chloro-1h-indole-2-boronic acid Pricemore >>

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4-chloro-1h-indole-2-boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1256355-59-5)4-chloro-1h-indole-2-boronic acid
Order Number:A1022620
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:28
Price ($):958.0
Email:sales@amadischem.com

4-chloro-1h-indole-2-boronic acid Related Literature

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Amadis Chemical Company Limited
(CAS:1256355-59-5)4-chloro-1h-indole-2-boronic acid
A1022620
Purity:99%
Quantity:1g
Price ($):958.0
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